Cas no 5689-33-8 (3-(Cyanomethyl)benzoic acid)

3-(Cyanomethyl)benzoic acid Properties

Names and Identifiers

• 3-(Cyanomethyl)benzoic acid
• m-(Cyanomethyl)benzoic acid
• Benzoic acid, 3-(cyanomethyl)-
• 3-(Cyanomethyl)BenzoicAcid
• J7V17Q435V
• 3-Carboxyphenylacetonitrile
• Ketoprofen impurity H [EP]
• m-Toluic acid, alpha-cyano-
• PubChem16897
• 3-cyanomethylbenzoic acid
• DATIHVJZEPOWPT-UHFFFAOYSA-N
• BBL100308
• STL553930
• RP22407
• SY0214
• DB-021702
• KETOPROFEN IMPURITY H [EP IMPURITY]
• 5689-33-8
• SY021474
• Ketoprofen Impurity H
• DTXSID00205412
• AKOS000102008
• Z274531452
• M-TOLUIC ACID, .ALPHA.-CYANO-
• KETOPROFEN IMPURITY H (EP IMPURITY)
• FS-3057
• MFCD08234486
• UNII-J7V17Q435V
• 3-(Cyanomethyl)benzoic Acid; Ketoprofen Imp. H (EP); Ketoprofen Impurity H
• AE-562/43460679
• CS-0128988
• 3-(cyanomethyl)benzoic acid
• Q27281323
• SCHEMBL2705263
• J-510851
• EN300-41853
• DTXCID00127903
• +Expand

• MDL： MFCD08234486
• InChIKey： DATIHVJZEPOWPT-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4H2,(H,11,12)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C(C([H])([H])C#N)=C1[H])=O

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1

Experimental Properties

• LogP: 1.45088
• PSA: 61.09000
• Boiling Point: 371.6±25.0 °C at 760 mmHg
• Melting Point: 175-176 ºC (ethanol, 25% )
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 178.6±23.2 °C
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),

3-(Cyanomethyl)benzoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Room temperature storage
• Signal Word：warning

3-(Cyanomethyl)benzoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%